Cas no 106064-35-1 (Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, pentyl ester)

• Product Name: Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, pentyl ester
• CAS No: 106064-35-1
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 1170473
• Update Time: 2024-07-26

Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-oxo-5-(phenylmethoxy)-, pentyl ester

• Inchi： 1S/C17H24O4/c1-2-3-7-11-21-17(19)13-16(18)10-12-20-14-15-8-5-4-6-9-15/h4-6,8-9H,2-3,7,10-14H2,1H3
• InChI Key： UUFFNXXQZQPHBH-UHFFFAOYSA-N
• SMILES： C(OCCCCC)(=O)CC(=O)CCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 292.16752

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 394.1±22.0 °C(Predicted)
• PSA: 52.6
• pka: 10.46±0.46(Predicted)